The role of asymmetric epoxidation in the biosynthesis of oxygenated isoprenoides
Chemical Communications (London) Pub Date: DOI: 10.1039/C19670001131
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